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Compound of Interest

Compound Name: Sannamycin G

Cat. No.: B1680764

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of
Sannamycin G, an aminoglycoside antibiotic produced by Streptomyces sannanensis.
Drawing upon the current scientific literature, this document details the genetic basis,
enzymatic transformations, and precursor molecules involved in the assembly of this complex
natural product. It is designed to serve as a comprehensive resource for researchers in natural
product biosynthesis, antibiotic drug discovery, and metabolic engineering.

Introduction to Sannamycin G

Sannamycins are a family of aminoglycoside antibiotics produced by the soil bacterium
Streptomyces sannanensis.[1] These compounds exhibit antibacterial activity and are part of
the broader class of 2-deoxystreptamine (2-DOS)-containing natural products. The sannamycin
family includes several known variants, such as sannamycins A, B, and C, with Sannamycin G
being a key member of this complex.[2][3] The core structure of these molecules is based on a
central aminocyclitol unit, which is decorated with various amino sugars and other moieties,
contributing to their biological activity. Understanding the biosynthetic pathway of Sannamycin
G is crucial for efforts in pathway engineering to generate novel analogs with improved
therapeutic properties and to enhance production titers.

The Sannamycin Biosynthetic Gene Cluster (BGC)
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While the complete and fully annotated biosynthetic gene cluster for Sannamycin G from
Streptomyces sannanensis has not been explicitly detailed in a single publication, significant
insights can be drawn from the characterization of the highly homologous "sansanmycin" (ssa)
gene cluster from Streptomyces sp. SS.[1] This cluster provides a robust model for
understanding the genetic blueprint for sannamycin biosynthesis. The san gene cluster in S.
sannanensis is predicted to contain a suite of genes encoding enzymes for the synthesis of the
2-deoxystreptamine (2-DOS) core, the biosynthesis and attachment of sugar moieties, and
various tailoring reactions.

Key Genes and Their Putative Functions in Sannamycin Biosynthesis:
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Gene (Homolog)

Proposed Function

Role in Sannamycin
Biosynthesis

2-deoxy-scyllo-inosose

Catalyzes the cyclization of D-

glucose-6-phosphate to form

sanA-like 2-deoxy-scyllo-inosose, the
synthase i . .
first committed step in 2-DOS
biosynthesis.
] Transfers an amino group from
) L-glutamine:2-deoxy-scyllo- )
sanB-like ) ] L-glutamine to 2-deoxy-scyllo-
inosose aminotransferase )
inosose.
Involved in the
sanC-like Dehydrogenase oxidation/reduction steps of

the 2-DOS pathway.

Glycosyltransferases

Sugar transfer

Catalyze the attachment of
sugar units, such as 6-N-
methylpurpurosamine C, to the
2-DOS core.

Responsible for the

methylation of amino and

Methyltransferases Methylation
hydroxyl groups on the sugar
and aminocyclitol moieties.
Involved in the transfer of acyl
) groups, such as the glycine
Acyltransferases Acylation o ]
moiety in some sannamycin
analogs.[1]
Specifically acylates the
Sannamycin B- sannamycin core, converting
sms13 ) i
glycyltransferase Sannamycin B to Sannamycin
A.
B tRNA-dependent Adds a glycine residue to the
ssa

aminoacyltransferase

sannamycin scaffold.[1]
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Controls the expression of the
Regulators (ssaA) Transcriptional Regulation biosynthetic genes within the

cluster.[4]

The Biosynthetic Pathway of Sannamycin G

The biosynthesis of Sannamycin G can be conceptually divided into three main stages: (1)
formation of the 2-deoxystreptamine (2-DOS) core, (2) synthesis of the sugar precursors and
their attachment, and (3) tailoring modifications to form the final Sannamycin G structure.

Formation of the 2-Deoxystreptamine (2-DOS) Core

The central aminocyclitol core of Sannamycin G, 2-deoxystreptamine, is derived from the
primary metabolite D-glucose-6-phosphate through a series of enzymatic reactions that are
conserved across many aminoglycoside biosynthetic pathways.

sanA-like sanB-like sanC-like

D-Glucose-6-Phosphate (2-deoxy-scyllo-inosose synthase) 2-deoxy-scyllo-inosose Aminotransferase 2-deoxy-scyllo-inosamine (Dehydrogenase/Aminotransferase) 2-Deoxy ptamine

Glycosyltransferase 1 lycosyltransferase 2 Tail
eth

G se oring Enzymes
2.De (e.q... adds 6-N-methylpurpurosamine C precursor), | 1 | (6.0, adds 2-deoxy-3-epi-fortamine precurson), [ Intermediate 2 |—(Methyiransferases, etc
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Verification

Confirm gene deletion by PCR and Southern blotting Analyze the mutant for loss of Sannamycin G production by HPLC-MS

Selection and Screening

—

Conjugation

Transform the knockout plasmid into E. coli ET12567/pUZ8002 Conjugate E. coli with S. sannanensis spores

Plasmid Construction

Amplify upstream and downstream flanking regions of target gene Clone flanking regions into a suicide vector containing a resistance marker

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Biosynthesis of Sannamycin G in Streptomyces
sannanensis: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680764+#biosynthesis-pathway-of-sannamycin-g-in-
streptomyces-sannanensis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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